N-(3,4-dichlorophenyl)-4-isopropoxy-3-methoxybenzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-methoxy-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-10(2)23-15-7-4-11(8-16(15)22-3)17(21)20-12-5-6-13(18)14(19)9-12/h4-10H,1-3H3,(H,20,21)
• InChI Key: DKTHNFKIUJIWFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol

Description

N-(3,4-dichlorophenyl)-4-isopropoxy-3-methoxybenzamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic, anti-inflammatory, and antipyretic properties. It was first synthesized in 1966 by Ciba-Geigy Corporation and has since become one of the most commonly used NSAIDs worldwide.

Mechanism of Action

The mechanism of action of Diclofenac involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, Diclofenac reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells in vitro, and to induce apoptosis in cancer cells. Diclofenac has also been shown to have neuroprotective effects, and to improve cognitive function in animal models of Alzheimer's disease. Additionally, Diclofenac has been shown to reduce the risk of cardiovascular events in patients with osteoarthritis.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for use in lab experiments. It is readily available, and has a well-established mechanism of action. Additionally, Diclofenac has been extensively studied, and there is a large body of literature on its use in various experimental models. However, there are also some limitations to the use of Diclofenac in lab experiments. For example, Diclofenac has been shown to have a number of off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are a number of future directions for research on Diclofenac. One area of interest is the development of new formulations of Diclofenac that can improve its efficacy and reduce its side effects. Another area of interest is the investigation of the potential use of Diclofenac in the treatment of cancer and other neurological disorders. Additionally, there is a need for further research on the mechanisms of action of Diclofenac, and on its potential interactions with other drugs.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat pain and inflammation associated with conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Diclofenac has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.